2,2-Difluoroethyl sulfamate
Cat. No. B8669988
M. Wt: 161.13 g/mol
InChI Key: SSTTUDMGVYAULX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08513186B2
Procedure details
2,2-Difluoroethylsulfamate was synthesized according to the method presented in the synthesis of sulfamic acid cyclopropyl ester in Example 1 with the exception of utilizing 2,2-difluoroethylalcohol to obtain sulfamic acid 2,2-difluoro-ethyl ester.
Identifiers
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REACTION_CXSMILES
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C1([O:4][S:5](=[O:8])(=[O:7])[NH2:6])CC1.[F:9][CH:10]([F:13])[CH2:11][OH:12]>>[F:9][CH:10]([F:13])[CH2:11][NH:6][S:5](=[O:8])(=[O:7])[O-:4].[F:9][CH:10]([F:13])[CH2:11][O:12][S:5](=[O:7])(=[O:4])[NH2:6]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)OS(N)(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(CO)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(CNS([O-])(=O)=O)F
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Name
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Type
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product
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Smiles
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FC(COS(N)(=O)=O)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
